Cas no 2229411-43-0 (4-cyclopropoxy-4-methylpiperidine)

• Product Name: 4-cyclopropoxy-4-methylpiperidine
• CAS No: 2229411-43-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6615839
• PubChem ID: 153845212
• Update Time: 2025-10-19

4-cyclopropoxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropoxy-4-methylpiperidine
• EN300-1834872
• 2229411-43-0

• Inchi： 1S/C9H17NO/c1-9(11-8-2-3-8)4-6-10-7-5-9/h8,10H,2-7H2,1H3
• InChI Key： VOMDEADNCIWWLM-UHFFFAOYSA-N
• SMILES： O(C1(C)CCNCC1)C1CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-cyclopropoxy-4-methylpiperidine

Introduction to 4-cyclopropoxy-4-methylpiperidine (CAS No. 2229411-43-0)

4-cyclopropoxy-4-methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2229411-43-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural motif that has garnered attention due to its potential pharmacological properties and synthetic utility. The presence of both a cyclopropyl group and a methyl substituent on the piperidine ring imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery efforts.

The chemical structure of 4-cyclopropoxy-4-methylpiperidine can be represented as C₈H₁₃NO, where the cyclopropoxy moiety (-O-C₃H₅) is attached to the 4-position of the piperidine ring, and a methyl group (-CH₃) is also located at the 4-position. This arrangement creates a rigidified piperidine backbone, which can influence both the solubility and metabolic stability of derivatives. Such structural features are often exploited in medicinal chemistry to modulate binding affinity and selectivity towards biological targets.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores in the development of central nervous system (CNS) therapeutics. The piperidine core is a common structural element found in numerous approved drugs, including antipsychotics, antidepressants, and anticonvulsants. The substitution pattern, such as that seen in 4-cyclopropoxy-4-methylpiperidine, can significantly alter the pharmacokinetic and pharmacodynamic profiles of these compounds. Researchers have been exploring how modifications at the 4-position of the piperidine ring can enhance receptor binding or improve pharmacological activity.

One of the key attractions of 4-cyclopropoxy-4-methylpiperidine lies in its synthetic accessibility. The compound can be readily prepared through various organic transformations, including nucleophilic substitution reactions or reductive amination strategies. These synthetic routes allow for facile introduction of additional functional groups, enabling the generation of a library of derivatives for high-throughput screening (HTS) or structure-activity relationship (SAR) studies. The cyclopropyl group, in particular, is known to enhance metabolic stability and improve oral bioavailability, making it an attractive feature for drug candidates.

The potential applications of 4-cyclopropoxy-4-methylpiperidine extend beyond CNS disorders. Preliminary studies have suggested that this compound may exhibit activity against various biological targets, including enzyme inhibition and receptor modulation. For instance, derivatives bearing similar structural motifs have been investigated for their potential as kinase inhibitors or G protein-coupled receptor (GPCR) modulators. The cyclopropoxy group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions within binding pockets, thereby influencing ligand-receptor interactions.

Recent advancements in computational chemistry have further facilitated the exploration of 4-cyclopropoxy-4-methylpiperidine as a lead compound. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and optimize molecular properties. These computational approaches complement traditional experimental methods by providing rapid screening of virtual libraries and identifying promising candidates for further validation. The integration of machine learning models with experimental data has also enabled more accurate predictions of pharmacokinetic parameters, reducing attrition rates in drug development pipelines.

The synthesis and characterization of 4-cyclopropoxy-4-methylpiperidine have been reported in several scientific literature reviews and original research articles. These studies highlight its role as a versatile intermediate in the preparation of more complex pharmaceutical agents. For example, researchers have demonstrated its utility in constructing novel scaffolds with enhanced binding affinity for therapeutic targets such as serotonin receptors or dopamine transporters. Such findings underscore the importance of 4-cyclopropoxy-4-methylpiperidine as a building block in modern drug discovery initiatives.

As our understanding of molecular interactions continues to evolve, compounds like 4-cyclopropoxy-4-methylpiperidine will play an increasingly critical role in developing next-generation therapeutics. The combination of structural rigidity provided by the cyclopropyl group with functional diversity offered by the piperidine core makes this class of compounds particularly appealing for medicinal chemists. Future research may focus on exploring novel synthetic pathways or discovering new biological activities associated with this molecule.

In conclusion, 4-cyclopropoxy-4-methylpiperidine (CAS No. 2229411-43-0) represents a promising candidate for pharmaceutical development due to its unique structural features and synthetic tractability. Its potential applications span multiple therapeutic areas, supported by ongoing research efforts aimed at optimizing its pharmacological properties. As advancements in chemical biology and computational methods continue to accelerate drug discovery processes, compounds such as this are poised to make significant contributions to future medical innovations.